Cas no 647839-37-0 (4-Pentene-1,2,2-tricarbonitrile, 1-(6-chloro-3-pyridinyl)-)

• Product Name: 4-Pentene-1,2,2-tricarbonitrile, 1-(6-chloro-3-pyridinyl)-
• CAS No: 647839-37-0
• MF: C₁₃H₉ClN₄
• MW: 256.690360784531
• CID: 416896
• PubChem ID: 22185752
• Update Time: 2025-04-19

4-Pentene-1,2,2-tricarbonitrile, 1-(6-chloro-3-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Pentene-1,2,2-tricarbonitrile, 1-(6-chloro-3-pyridinyl)-
• 1-(6-chloropyridin-3-yl)pent-4-ene-1,2,2-tricarbonitrile
• SCHEMBL5711857
• DTXSID80623372
• 1-(6-Chloro-3-pyridyl)-1,2,2-tricyano-4-pentene
• WRINAJGEUFCACM-UHFFFAOYSA-N
• 647839-37-0

• Inchi： 1S/C13H9ClN4/c1-2-5-13(8-16,9-17)11(6-15)10-3-4-12(14)18-7-10/h2-4,7,11H,1,5H2
• InChI Key： WRINAJGEUFCACM-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)C(C#N)C(C#N)(C#N)CC=C

Computed Properties

• Exact Mass: 256.05177
• Monoisotopic Mass: 256.0515740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 84.3Ų

Experimental Properties

• PSA: 84.26